Cas no 2228879-52-3 (3,6-dichloro-4-(chloromethyl)pyridazine)

• Product Name: 3,6-dichloro-4-(chloromethyl)pyridazine
• CAS No: 2228879-52-3
• MF: C₅H₃Cl₃N₂
• MW: 197.449717760086
• MDL: MFCD32851683
• CID: 5184378
• PubChem ID: 165793535
• Update Time: 2025-10-31

3,6-dichloro-4-(chloromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3,6-dichloro-4-(chloromethyl)-
• 3,6-dichloro-4-(chloromethyl)pyridazine

• MDL： MFCD32851683
• Inchi： 1S/C5H3Cl3N2/c6-2-3-1-4(7)9-10-5(3)8/h1H,2H2
• InChI Key： DTEZLUVFUMIDDW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(Cl)C=C1CCl

Additional information on 3,6-dichloro-4-(chloromethyl)pyridazine

Comprehensive Overview of 3,6-Dichloro-4-(chloromethyl)pyridazine (CAS No. 2228879-52-3)

3,6-Dichloro-4-(chloromethyl)pyridazine (CAS No. 2228879-52-3) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridazine core and multiple chlorine substituents, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring reactive sites such as the chloromethyl group, enables diverse functionalization, making it valuable for designing novel molecules with tailored properties.

In recent years, the demand for pyridazine derivatives has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in 3,6-dichloro-4-(chloromethyl)pyridazine for its potential role in developing kinase inhibitors and herbicides. The compound’s chlorinated pyridazine scaffold is known to enhance binding affinity to biological targets, a feature leveraged in optimizing lead compounds. Additionally, its stability under various reaction conditions makes it a preferred choice for multi-step syntheses.

From an industrial perspective, CAS No. 2228879-52-3 is often discussed in the context of green chemistry and sustainable manufacturing. Innovations in catalytic processes and solvent-free reactions have been explored to minimize environmental impact during its production. This aligns with global trends emphasizing eco-friendly synthesis and reduced carbon footprints, topics frequently searched by professionals in chemical forums and academic circles.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 3,6-dichloro-4-(chloromethyl)pyridazine, ensuring high purity and consistency for research applications. Quality control protocols are critical, as impurities can significantly affect downstream reactions. Suppliers and manufacturers often highlight these analytical capabilities to meet the stringent requirements of pharmaceutical clients.

Beyond its synthetic utility, this compound has also been studied for its physicochemical properties, including solubility, thermal stability, and reactivity profiles. Such data are essential for formulators and process engineers designing scalable production methods. Recent publications have explored its behavior in aqueous and organic media, addressing common queries about compound handling and storage conditions.

The future outlook for 3,6-dichloro-4-(chloromethyl)pyridazine remains promising, with ongoing investigations into its applications in bioconjugation and polymeric materials. As interdisciplinary research grows, this compound may play a pivotal role in emerging technologies such as targeted drug delivery and smart coatings. Its adaptability underscores the importance of continued investment in heterocyclic chemistry.